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Compound of Interest

Compound Name: 2-Phenylcyclopentanol

Cat. No.: B3023607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific toxicological data for 2-Phenylcyclopentanol is limited in publicly

available literature. This technical guide provides a comprehensive overview based on

available information for the substance and its structurally similar compounds, such as

Phenylcyclohexane. The data from these analogues are used to infer the potential toxicological

profile of 2-Phenylcyclopentanol and should be interpreted with caution. Further studies

specifically on 2-Phenylcyclopentanol are necessary for a definitive risk assessment.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of 2-Phenylcyclopentanol is
essential for its safe handling and use in experimental settings.
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Property Value Reference

Molecular Formula C₁₁H₁₄O

Molecular Weight 162.23 g/mol

Appearance
Not explicitly available; likely a

liquid or low-melting solid

Boiling Point Not available

Flash Point Not available

Vapor Pressure Not available

Solubility

Not specified; likely sparingly

soluble in water, soluble in

organic solvents

CAS Number 343852-60-8 [1]

Hazard Identification and GHS Classification
2-Phenylcyclopentanol is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Aquatic Hazard, Acute 1 H400: Very toxic to aquatic life

Aquatic Hazard, Chronic 1
H410: Very toxic to aquatic life

with long lasting effects

(Data inferred from structurally similar compounds like Phenylcyclohexane)[2]

Signal Word: Warning[2]
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Hazard Pictograms:

alt text

alt text

Toxicological Data
Quantitative toxicological data for 2-Phenylcyclopentanol is not readily available. The

following data for Phenylcyclohexane, a close structural analogue, provides an indication of

potential toxicity.

Toxicity
Endpoint

Species Route Value Reference

LD50 (Acute

Dermal)
Rabbit Dermal >7,940 mg/kg [3]

Primary Irritant

Effect (Skin)
- Dermal

Irritant to skin

and mucous

membranes

[3]

Primary Irritant

Effect (Eye)
- Ocular Irritating effect [3]

Sensitization - -
No sensitizing

effects known
[3]

Note on NOAEL and LOAEL: No Observed Adverse Effect Level (NOAEL) and Lowest

Observed Adverse Effect Level (LOAEL) values specific to 2-Phenylcyclopentanol were not

found in the public domain. These values are crucial for chronic risk assessment and would

need to be determined through specific toxicological studies.[4][5][6]

Experimental Protocols
Detailed experimental protocols for toxicological studies on 2-Phenylcyclopentanol are not

publicly available. The following are generalized methodologies for key toxicological endpoints,

based on standard OECD guidelines.
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Acute Dermal Toxicity (General Protocol based on OECD
402)
Objective: To determine the acute toxicity of a substance applied to the skin.

Methodology:

Test Animals: Healthy, young adult albino rabbits are typically used.

Preparation: The day before the test, the fur on the dorsal area of the animal is clipped.

Application: A single dose of the test substance is applied uniformly to a small area

(approximately 10% of the body surface area). The area is then covered with a porous gauze

dressing and non-irritating tape.

Observation: The animals are observed for mortality, signs of toxicity, and behavioral

changes for at least 14 days. Body weight is recorded weekly.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Dermal Irritation/Corrosion (General Protocol based on
the Draize Test)
Objective: To assess the potential of a substance to cause skin irritation or corrosion.[7][8]

Methodology:

Test Animals: Albino rabbits are the standard model.

Application: A small amount (0.5 g or 0.5 mL) of the test substance is applied to a shaved

patch of skin and covered with a gauze patch.[7]

Exposure: The exposure duration is typically 4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[7][8]
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Scoring: The severity of the reactions is scored according to a standardized scale.

Eye Irritation/Corrosion (General Protocol based on
HET-CAM Assay)
Objective: To evaluate the eye irritation potential of a substance using an alternative to in vivo

animal testing.[9][10][11][12][13]

Methodology:

Test System: The Hen's Egg Test on the Chorioallantoic Membrane (HET-CAM) utilizes the

membrane of a fertilized chicken egg.[9][12][13]

Application: The test substance is applied directly onto the CAM.

Observation: The membrane is observed for a set period for signs of hemorrhage, lysis

(vessel breakdown), and coagulation.[12][13]

Scoring: An irritation score is calculated based on the time of onset and severity of these

reactions.[10][13]

First Aid Measures
In the event of exposure to 2-Phenylcyclopentanol, the following first aid measures should be

taken:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation persists, seek medical attention.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Immediately seek medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Handling and Storage
Handling: Wear protective gloves, protective clothing, and eye/face protection. Avoid

breathing dust/fume/gas/mist/vapors/spray. Use only in a well-ventilated area.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from heat, sparks, and open flames.

Logical Relationships in Hazard Assessment
The following diagram illustrates the general workflow for assessing the chemical safety and

hazards of a substance like 2-Phenylcyclopentanol.
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Click to download full resolution via product page

Caption: A generalized workflow for chemical hazard and risk assessment.

Signaling Pathways and Mechanisms of Toxicity
Currently, there is no specific information available in the scientific literature regarding the

signaling pathways or molecular mechanisms through which 2-Phenylcyclopentanol exerts its

toxic effects. For many organic solvents and irritants, the mechanism of toxicity can involve

non-specific disruption of cell membranes, leading to cytotoxicity.[14][15][16][17][18] More

specific interactions with cellular signaling pathways would require further investigation through

dedicated in vitro and in silico studies.[19][20][21]

The following diagram illustrates a general, hypothetical workflow for investigating the

mechanism of toxicity of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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